Cas no 2248418-34-8 (3-(6-{(tert-butoxy)carbonylamino}-2-methylpyridin-3-yl)prop-2-enoic acid)
3-(6-{(tert-butoxy)carbonylamino}-2-methylpyridin-3-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-27725640
- EN300-6508982
- (E)-3-[2-Methyl-6-[(2-methylpropan-2-yl)oxycarbonylamino]pyridin-3-yl]prop-2-enoic acid
- 2248418-34-8
- 3-(6-{[(tert-butoxy)carbonyl]amino}-2-methylpyridin-3-yl)prop-2-enoic acid
- (2E)-3-(6-{[(tert-butoxy)carbonyl]amino}-2-methylpyridin-3-yl)prop-2-enoic acid
- 3-(6-{(tert-butoxy)carbonylamino}-2-methylpyridin-3-yl)prop-2-enoic acid
-
- Inchi: 1S/C14H18N2O4/c1-9-10(6-8-12(17)18)5-7-11(15-9)16-13(19)20-14(2,3)4/h5-8H,1-4H3,(H,17,18)(H,15,16,19)/b8-6+
- InChI Key: HPBZHWCRRAHXLU-SOFGYWHQSA-N
- SMILES: O(C(NC1C=CC(/C=C/C(=O)O)=C(C)N=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 278.12665706g/mol
- Monoisotopic Mass: 278.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 88.5Ų
3-(6-{(tert-butoxy)carbonylamino}-2-methylpyridin-3-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6508982-1g |
3-(6-{[(tert-butoxy)carbonyl]amino}-2-methylpyridin-3-yl)prop-2-enoic acid |
2248418-34-8 | 1g |
$743.0 | 2023-09-10 | ||
| Enamine | EN300-6508982-5g |
3-(6-{[(tert-butoxy)carbonyl]amino}-2-methylpyridin-3-yl)prop-2-enoic acid |
2248418-34-8 | 5g |
$2152.0 | 2023-09-10 | ||
| Enamine | EN300-6508982-10g |
3-(6-{[(tert-butoxy)carbonyl]amino}-2-methylpyridin-3-yl)prop-2-enoic acid |
2248418-34-8 | 10g |
$3191.0 | 2023-09-10 | ||
| Enamine | EN300-6508982-0.05g |
3-(6-{[(tert-butoxy)carbonyl]amino}-2-methylpyridin-3-yl)prop-2-enoic acid |
2248418-34-8 | 0.05g |
$624.0 | 2023-09-10 | ||
| Enamine | EN300-6508982-0.1g |
3-(6-{[(tert-butoxy)carbonyl]amino}-2-methylpyridin-3-yl)prop-2-enoic acid |
2248418-34-8 | 0.1g |
$653.0 | 2023-09-10 | ||
| Enamine | EN300-6508982-0.25g |
3-(6-{[(tert-butoxy)carbonyl]amino}-2-methylpyridin-3-yl)prop-2-enoic acid |
2248418-34-8 | 0.25g |
$683.0 | 2023-09-10 | ||
| Enamine | EN300-6508982-0.5g |
3-(6-{[(tert-butoxy)carbonyl]amino}-2-methylpyridin-3-yl)prop-2-enoic acid |
2248418-34-8 | 0.5g |
$713.0 | 2023-09-10 | ||
| Enamine | EN300-6508982-1.0g |
3-(6-{[(tert-butoxy)carbonyl]amino}-2-methylpyridin-3-yl)prop-2-enoic acid |
2248418-34-8 | 1.0g |
$743.0 | 2023-07-10 | ||
| Enamine | EN300-6508982-2.5g |
3-(6-{[(tert-butoxy)carbonyl]amino}-2-methylpyridin-3-yl)prop-2-enoic acid |
2248418-34-8 | 2.5g |
$1454.0 | 2023-09-10 | ||
| Enamine | EN300-6508982-5.0g |
3-(6-{[(tert-butoxy)carbonyl]amino}-2-methylpyridin-3-yl)prop-2-enoic acid |
2248418-34-8 | 5.0g |
$2152.0 | 2023-07-10 |
3-(6-{(tert-butoxy)carbonylamino}-2-methylpyridin-3-yl)prop-2-enoic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on 3-(6-{(tert-butoxy)carbonylamino}-2-methylpyridin-3-yl)prop-2-enoic acid
3-(6-{(tert-butoxy)carbonylamino}-2-methylpyridin-3-yl)prop-2-enoic Acid: A Comprehensive Overview
The compound 3-(6-{(tert-butoxy)carbonylamino}-2-methylpyridin-3-yl)prop-2-enoic acid (CAS No. 2248418-34-8) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile applications in drug design and chemical synthesis. The presence of a tert-butoxy carbonyl amino group and a methyl substituent on the pyridine ring introduces unique electronic and steric properties, making it an intriguing subject for both academic and industrial research.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and protective group strategies. The tert-butoxy carbonyl (Boc) group is particularly valuable as it serves as a protecting group for amines during multi-step synthesis. This feature has been exploited in the development of peptide-based drugs and bioactive molecules. The pyridine ring, being an aromatic heterocycle, contributes to the compound's stability and reactivity, making it suitable for various transformations in organic synthesis.
The prop-2-enoic acid moiety attached to the pyridine ring introduces additional functional diversity. This group can participate in conjugate additions, cyclizations, and other reactions that are pivotal in medicinal chemistry. Recent studies have highlighted the role of such enoic acids in modulating enzyme activity, particularly in kinase inhibitors and other therapeutic agents. The integration of this moiety with the pyridine derivative creates a platform for exploring novel bioactive compounds with potential applications in cancer therapy, inflammation management, and infectious disease treatment.
In terms of biological activity, this compound has shown promising results in preliminary assays targeting key enzymes and receptors. For instance, its ability to inhibit certain kinases suggests its potential as a lead compound in drug discovery programs. Furthermore, the methyl substituent on the pyridine ring enhances lipophilicity, which is crucial for improving bioavailability in drug candidates. Recent research has also focused on optimizing the pharmacokinetic properties of this compound through structural modifications, paving the way for its development into a viable therapeutic agent.
From a materials science perspective, the unique electronic properties of this compound make it an attractive candidate for applications in organic electronics. The conjugated system formed by the pyridine ring and the enoic acid group can potentially be used in designing new materials for light-emitting diodes (LEDs), photovoltaic cells, and sensors. Emerging research in this area has demonstrated how such compounds can be integrated into functional devices with tailored electronic characteristics.
In conclusion, 3-(6-{(tert-butoxy)carbonylamino}-2-methylpyridin-3-yl)prop-2-enoic acid (CAS No. 2248418-34-8) represents a multifaceted molecule with diverse applications across various scientific disciplines. Its structural features provide a foundation for exploring innovative solutions in drug discovery, materials science, and beyond. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic advancements and industrial innovations.
2248418-34-8 (3-(6-{(tert-butoxy)carbonylamino}-2-methylpyridin-3-yl)prop-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)